Cas no 108295-25-6 (2,4-Cyclohexadien-1-one, 6-(2(3H)-benzothiazolylidene)-, (6E)-)

• Product Name: 2,4-Cyclohexadien-1-one, 6-(2(3H)-benzothiazolylidene)-, (6E)-
• CAS No: 108295-25-6
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• CID: 1185631
• Update Time: 2024-08-04

2,4-Cyclohexadien-1-one, 6-(2(3H)-benzothiazolylidene)-, (6E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one, 6-(2(3H)-benzothiazolylidene)-, (6E)-

• Inchi： 1S/C13H9NOS/c15-11-7-3-1-5-9(11)13-14-10-6-2-4-8-12(10)16-13/h1-8,14H/b13-9+
• InChI Key： NSDGEQWRYXOZLN-UKTHLTGXSA-N
• SMILES： C1(=O)/C(=C2\NC3=CC=CC=C3S\2)/C=CC=C1

Computed Properties

• Exact Mass: 241.05623

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 391.8±42.0 °C(Predicted)
• PSA: 29.1
• pka: -1.79±0.20(Predicted)